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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

Hexane-d14: A Technical Safety and Handling Guide

Hexane-d14, a deuterated form of n-hexane, is a crucial solvent in nuclear magnetic
resonance (NMR) spectroscopy and various chemical research applications.[1][2] ItSs unique
isotopic composition, where fourteen hydrogen atoms are replaced by deuterium, allows it to
be used as a non-interfering medium in NMR studies.[1] While it shares many properties with
its non-deuterated counterpart, n-hexane, it is imperative for researchers and laboratory
professionals to be fully aware of its specific hazards and handling requirements. This guide
provides an in-depth overview of the material safety data for Hexane-d14, focusing on its
physical, chemical, and toxicological properties, as well as safe handling procedures.

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of Hexane-d14. This
data is essential for understanding its behavior under various laboratory conditions.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CeD14 or CD3(CD2)4CDs3 [11[3]
Molecular Weight 100.26 g/mol [4]

CAS Number 21666-38-6 [11131[5]
Appearance Colorless, clear liquid 21151161171
Odor Petroleum-like / Paraffinic [5][6]
Density 0.767 g/mL at 25 °C [2]
Specific Gravity 0.6603 at 20 °C (water=1) [6]
Melting Point -95°C/-139 °F [5]

Boiling Point 69 °C [7]

Refractive Index

n20/D 1.3718

[2]

Solubility

Insoluble in water; mixes with

most organic solvents.

[2]6]1[7]

Table 2: Flammability and Explosive Properties

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://cymitquimica.com/cas/21666-38-6/
https://isotope.com/product/attachment/DLM-139-5/SDS%20-%20DLM-139.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane-d14
https://cymitquimica.com/cas/21666-38-6/
https://isotope.com/product/attachment/DLM-139-5/SDS%20-%20DLM-139.pdf
https://www.fishersci.com/store/msds?partNumber=AC244010010&productDescription=N-HEXANE-D14+99.5+ATOM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0250371.htm
https://www.fishersci.com/store/msds?partNumber=AC244010010&productDescription=N-HEXANE-D14+99.5+ATOM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-228295.pdf
https://wap.guidechem.com/encyclopedia/n-hexane-d14-dic20450.html
https://www.fishersci.com/store/msds?partNumber=AC244010010&productDescription=N-HEXANE-D14+99.5+ATOM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-228295.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0250371.htm
https://datasheets.scbt.com/sc-228295.pdf
https://www.fishersci.com/store/msds?partNumber=AC244010010&productDescription=N-HEXANE-D14+99.5+ATOM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/n-hexane-d14-dic20450.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0250371.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0250371.htm
https://datasheets.scbt.com/sc-228295.pdf
https://wap.guidechem.com/encyclopedia/n-hexane-d14-dic20450.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Flash Point -22°C[-7.6 °F [5]

-12 °C/10.4 °F (closed cup) [8]

Autoignition Temperature 240 °C / 464 °F [5]

437 °F [6]

Lower Explosive Limit (LEL) 1.1-1.2% (V) [3][5][6]
Upper Explosive Limit (UEL) 75-7.7% (V) [31[5][6]
Vapor Pressure 132 mmHg at 20 °C [5]
99.983 mmHg [6]

Vapor Density 2.97 - 3.0 (air=1) 5161171

Toxicological Information and Exposure Limits

Hexane-d14 is considered a hazardous substance.[6] Chronic exposure or inhalation can lead
to significant health effects, including damage to the nervous system.[5][6] The toxicological
data for its non-deuterated form, n-hexane, is often used as a reference.

Experimental Protocols

The safety data sheets reviewed for Hexane-d14 summarize the results of toxicological studies
but do not provide detailed experimental methodologies for these tests. The data presented
below is extracted from these summaries. For complete experimental protocols, researchers
should consult the original toxicological studies cited in comprehensive databases like the
Registry of Toxic Effects of Chemical Substances (RTECS).[6]

Table 3: Acute Toxicity Data (for n-Hexane)
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Type Route Species Value Source

LD50 Oral Rat 28,710 mg/kg [6]

Oral Rat 25,000 mg/kg [3]

LC50 Inhalation Rat 48,000 ppm / 4h [3][6]

TCLo Inhalation Human 190 ppm / 8W [6]

Eye Irritation Eye Rabbit 10 mg (Mild) [6]

Table 4: Occupational Exposure Limits

Organization Limit Type Value Notes
Central Nervous
System impairment,

ACGIH (USA) TWA 50 ppm Eye irritation,
Peripheral
neuropathy.

OSHA (USA) PEL (TWA) 50 ppm

Hazard Identification and Safety Procedures

Hexane-d14 is classified as a highly flammable liquid and vapor, a skin irritant, and may be

fatal if swallowed and enters the airways.[3][4][8][9] It is also suspected of damaging fertility

and may cause damage to organs through prolonged or repeated exposure.[4][8][9]

Emergency Response for Spills

A critical aspect of laboratory safety is a clear and effective emergency response plan. The

following workflow outlines the necessary steps to take in the event of a Hexane-d14 spill.
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Initial Assessment & Action
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Caption: Emergency response workflow for a Hexane-d14 spill.
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Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage are critical to minimize the risks associated with Hexane-d14.

» Handling: Always work in a well-ventilated area, preferably under a chemical fume hood.[3]
[9] Use non-sparking tools and take precautionary measures against static discharge.[3][5][9]
Avoid contact with skin and eyes and do not breathe vapors.[3][9]

o Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.
[3][9] The storage area should be a designated flame-proof area, away from heat, sparks,
open flames, and incompatible materials like oxidizing agents.[2][3][6]

o Personal Protective Equipment (PPE): The minimum required PPE includes safety glasses
with side-shields or goggles, chemical-resistant gloves, and a lab coat.[3] In case of
inadequate ventilation, respiratory protection is necessary.[3]

First-Aid Measures

In case of exposure, immediate action is required:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[5][9]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs.[3]

[5]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[3]

[5]

e Ingestion: Do NOT induce vomiting.[8][9] Immediately call a poison center or doctor. If
swallowed, the substance may be fatal as it can enter the airways.[3][4][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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